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Compound of Interest

Compound Name: 6-(3,5-Difluorophenyl)picolinic acid

CAS No.: 1226098-50-5

Cat. No.: B1439829

Get Quote

A Technical Guide to 6-Aryl-Picolinate Auxin Mimics

Executive Summary: The "Super-Auxin" Revolution
The discovery of 6-aryl-picolinates represents a paradigm shift in synthetic auxin chemistry.

Unlike legacy auxins (e.g., 2,4-D, Picloram) that often suffer from cross-resistance and

volatility, this new generation—exemplified by Halauxifen-methyl (Arylex™) and Florpyrauxifen-

benzyl (Rinskor™)—exploits a unique chemical space defined by a biaryl core and specific

halogenation patterns.

This guide focuses on the "difluorophenyl" chemical space—a critical zone of SAR exploration

where fluorine substitution on the aryl tail and pyridine head dictates metabolic stability,

receptor selectivity, and systemic translocation.

The Chemical Space: Anatomy of a Picolinate
The potency of this class stems from a rigid "Head + Tail" architecture that locks the molecule

into a bioactive conformation suitable for the AFB5 (Auxin Signaling F-Box 5) receptor pocket.
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The Scaffold Architecture
The general structure is divided into two domains:

The Binding Head (Picolinate): Contains the carboxylate (or ester prodrug), a 4-amino group

for H-bonding, and a 3-chloro substituent to enforce planarity.

The Hydrophobic Tail (Aryl Group): A phenyl ring attached at the 6-position. This is the

primary vector for SAR optimization.

Domain Key Substituent Function

Head (Pos 3) Chlorine
Steric lock; prevents free

rotation, enforcing bioactivity.

Head (Pos 4) Amino (-NH2)
Critical H-bond donor to the

receptor backbone.

Head (Pos 5) Fluorine

The "Rinskor" Modification.[1]

Increases metabolic stability

and lipophilicity without adding

excessive bulk.

Tail (Pos 2') Fluorine

Ortho-substitution mimics the

indole ring of IAA; crucial for

hydrophobic pocket fit.

Tail (Pos 3') Methoxy / Fluoro

Electronic tuning. The

"difluoro" analogs (2',3'-F2 or

2',4'-F2) were key evolutionary

steps to the final 3'-OMe

pattern.

The "Difluorophenyl" Optimization Zone
Early SAR studies explored various difluorophenyl isomers to balance potency with crop

selectivity.

2,4-Difluorophenyl: High potency but lower selectivity in cereals.
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4-Chloro-2-fluoro-3-methoxyphenyl: The optimized "Goldilocks" tail found in Halauxifen and

Florpyrauxifen. The 3-methoxy group provides a specific electrostatic interaction while the 2-

fluoro atom maintains the required twist angle.

Synthetic Strategies: Constructing the Biaryl Core
Synthesizing these hindered biaryl systems requires precision. The standard pathway involves

a Halex reaction followed by a Suzuki-Miyaura cross-coupling.

Workflow Visualization (Graphviz)
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Caption: Figure 1. Modular synthetic workflow for 5-fluoro-6-aryl-picolinates, highlighting the

critical Halex fluorination and Suzuki coupling steps.

Key Protocol: Suzuki-Miyaura Coupling for Hindered
Picolinates
Context: Coupling a bulky 6-chloropicolinate with an ortho-substituted boronic acid is difficult

due to steric hindrance at the reaction center.

Standardized Protocol:

Reagents:

Substrate: Methyl 4-amino-3,6-dichloro-5-fluoropicolinate (1.0 eq).

Boronic Acid: 4-chloro-2-fluoro-3-methoxyphenylboronic acid (1.2 eq).

Catalyst: Pd(PPh3)4 (5 mol%) or Pd(dtbpf)Cl2 (for higher turnover).

Base: KF (3.0 eq) or Cs2CO3 (2.0 eq).
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Solvent: DME/H2O (2:1 v/v).

Procedure:

Degas solvents with N2 for 30 mins (Critical: O2 poisons the Pd catalyst).

Combine reactants in a sealed vessel.

Heat to 80-100°C for 4-12 hours.

Self-Validation Check: Monitor disappearance of the chlorinated starting material via HPLC

(254 nm). If conversion stalls <50%, add fresh catalyst and increase temp by 10°C.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Biophysics & Mode of Action
The 6-aryl-picolinates are distinct from classical auxins because of their receptor preference.

The AFB5 Selectivity Hypothesis
While 2,4-D binds primarily to TIR1, difluorophenyl and aryl-picolinates show a marked

preference for AFB5 (Auxin Signaling F-Box 5). This differential binding explains their ability to

control weeds resistant to other auxins.

Table 1: Comparative Binding Affinities (Kd) Data synthesized from surface plasmon resonance

(SPR) studies [Source 1, 4].

Compound
Receptor: TIR1
(nM)

Receptor: AFB5
(nM)

Selectivity Ratio
(TIR1/AFB5)

IAA (Natural Auxin) 7.9 33 0.24 (Promiscuous)

2,4-D (Legacy) 229 152 1.5 (Weak Binder)

Halauxifen (Arylex) 128 2.4
53.3 (High AFB5

Spec.)

Florpyrauxifen

(Rinskor)
62 2.7

23.0 (High AFB5

Spec.)
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Interpretation: The nanomolar affinity for AFB5 (single digit) drives the high potency (low use

rates: grams per hectare vs. kg/ha for 2,4-D).

Signaling Pathway Visualization[2]
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Caption: Figure 2. The molecular mechanism of action.[2] The herbicide acts as "molecular

glue," stabilizing the interaction between AFB5 and the Aux/IAA repressor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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